Cas no 1033110-57-4 (N-[3-(2,1,3-Benzothiadiazol-5-ylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide)

• Product Name: N-[3-(2,1,3-Benzothiadiazol-5-ylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide
• CAS No: 1033110-57-4
• MF: C₂₁H₁₆N₆O₂S₂
• MW: 448.520740509033
• CID: 2624581
• PubChem ID: 1893730
• Update Time: 2025-04-21

N-[3-(2,1,3-Benzothiadiazol-5-ylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• XL147-II
• STL325024
• CS-0088
• XL-147 derivative 2
• DTXSID10145779
• PI3K inhibitor X
• NSC-754351
• NCGC00346492-01
• NSC-755806
• NSC755806
• AC-23168
• NSC754351
• Pilaralisib analog (XL147 analog, SAR245408 analog)
• MFCD16621245
• NCGC00346492-09
• AKOS015842552
• Benzenesulfonamide, N-[3-(2,1,3-benzothiadiazol-5-ylamino)-2-quinoxalinyl]-4-methyl-
• EX-A1362
• SW219812-1
• SCHEMBL1792641
• N-(3-(benzo[c][1,2,5]thiadiazol-5-ylamino)quinoxalin-2-yl)-4-methylbenzenesulfonamide
• HMS3654E06
• SDCCGSBI-0654346.P001
• Oprea1_361507
• MS-28126
• BRD-K95901403-001-01-1
• N-[3-(2,1,3-Benzothiadiazol-5-ylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide
• N-[3-(2,1,3-benzothiadiazol-5-ylamino)quinoxalin-2-yl]-4-methylbenzenesulfonamide
• 1033110-57-4
• N-[3-(2,1,3-Benzothiadiazol-5-ylamino)-2-quinoxalinyl]-4-methylbenzenesulfonamide,
• CHEMBL3218575
• BCP01861
• AKOS022131419
• CHEBI:71957
• 956958-53-5
• NSC801009
• NSC-801009
• PB33271
• N-{3-[(2,1,3-Benzothiadiazol-5-yl)amino]quinoxalin-2-yl}-4-methylbenzene-1-sulfonamide
• s1118
• N-[3-(2,1,3-Benzothiadiazol-5-ylamino)-2-quinoxalinyl]-4-methyl-benzenesulfonamide
• Q27088392
• HY-11105
• BRD-K95901403-001-04-5
• GTPL7963
• CCG-269221

• Inchi： 1S/C21H16N6O2S2/c1-13-6-9-15(10-7-13)31(28,29)27-21-20(23-16-4-2-3-5-17(16)24-21)22-14-8-11-18-19(12-14)26-30-25-18/h2-12H,1H3,(H,22,23)(H,24,27)
• InChI Key： MQMKRQLTIWPEDM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C(=NC2C=CC=CC=2N=1)NC1C=CC2C(C=1)=NSN=2)(=O)=O

Computed Properties

• Exact Mass: 448.077616g/mol
• Monoisotopic Mass: 448.077616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 448.5g/mol
• XLogP3: 4.2
• Topological Polar Surface Area: 146Ų